Cas no 2034380-85-1 (N-1-(1-benzofuran-2-yl)propan-2-yl-2-bromobenzene-1-sulfonamide)
N-1-(1-benzofuran-2-yl)propan-2-yl-2-bromobenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-1-(1-benzofuran-2-yl)propan-2-yl-2-bromobenzene-1-sulfonamide
- 2034380-85-1
- AKOS026697349
- N-[1-(1-benzofuran-2-yl)propan-2-yl]-2-bromobenzenesulfonamide
- N-[1-(1-benzofuran-2-yl)propan-2-yl]-2-bromobenzene-1-sulfonamide
- F6556-7755
- N-(1-(benzofuran-2-yl)propan-2-yl)-2-bromobenzenesulfonamide
-
- Inchi: 1S/C17H16BrNO3S/c1-12(10-14-11-13-6-2-4-8-16(13)22-14)19-23(20,21)17-9-5-3-7-15(17)18/h2-9,11-12,19H,10H2,1H3
- InChI Key: WRCNYFLSVYAMME-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1S(NC(C)CC1=CC2C=CC=CC=2O1)(=O)=O
Computed Properties
- Exact Mass: 393.00343g/mol
- Monoisotopic Mass: 393.00343g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 67.7Ų
N-1-(1-benzofuran-2-yl)propan-2-yl-2-bromobenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6556-7755-2μmol |
N-[1-(1-benzofuran-2-yl)propan-2-yl]-2-bromobenzene-1-sulfonamide |
2034380-85-1 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6556-7755-5μmol |
N-[1-(1-benzofuran-2-yl)propan-2-yl]-2-bromobenzene-1-sulfonamide |
2034380-85-1 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6556-7755-10μmol |
N-[1-(1-benzofuran-2-yl)propan-2-yl]-2-bromobenzene-1-sulfonamide |
2034380-85-1 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6556-7755-20μmol |
N-[1-(1-benzofuran-2-yl)propan-2-yl]-2-bromobenzene-1-sulfonamide |
2034380-85-1 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6556-7755-1mg |
N-[1-(1-benzofuran-2-yl)propan-2-yl]-2-bromobenzene-1-sulfonamide |
2034380-85-1 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6556-7755-2mg |
N-[1-(1-benzofuran-2-yl)propan-2-yl]-2-bromobenzene-1-sulfonamide |
2034380-85-1 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6556-7755-3mg |
N-[1-(1-benzofuran-2-yl)propan-2-yl]-2-bromobenzene-1-sulfonamide |
2034380-85-1 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6556-7755-4mg |
N-[1-(1-benzofuran-2-yl)propan-2-yl]-2-bromobenzene-1-sulfonamide |
2034380-85-1 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6556-7755-5mg |
N-[1-(1-benzofuran-2-yl)propan-2-yl]-2-bromobenzene-1-sulfonamide |
2034380-85-1 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6556-7755-10mg |
N-[1-(1-benzofuran-2-yl)propan-2-yl]-2-bromobenzene-1-sulfonamide |
2034380-85-1 | 10mg |
$79.0 | 2023-09-08 |
N-1-(1-benzofuran-2-yl)propan-2-yl-2-bromobenzene-1-sulfonamide Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on N-1-(1-benzofuran-2-yl)propan-2-yl-2-bromobenzene-1-sulfonamide
Recent Advances in the Study of N-1-(1-benzofuran-2-yl)propan-2-yl-2-bromobenzene-1-sulfonamide (CAS: 2034380-85-1)
In recent years, the compound N-1-(1-benzofuran-2-yl)propan-2-yl-2-bromobenzene-1-sulfonamide (CAS: 2034380-85-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique benzofuran and bromobenzene moieties, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its pharmacological properties.
A recent study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of N-1-(1-benzofuran-2-yl)propan-2-yl-2-bromobenzene-1-sulfonamide on specific protein targets involved in inflammatory pathways. The researchers employed a combination of in vitro assays and molecular docking simulations to demonstrate that this compound exhibits high affinity for the target proteins, with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents.
Another significant advancement was reported in a preprint article on bioRxiv, where the compound's synthetic route was optimized to improve yield and purity. The study highlighted the use of a novel catalytic system that reduced the formation of byproducts and enhanced the scalability of the synthesis. This development is particularly important for future large-scale production and clinical applications.
Furthermore, a collaborative research effort between academic and industrial teams explored the compound's pharmacokinetic properties. The results, published in Drug Metabolism and Disposition, revealed favorable absorption and distribution profiles, along with moderate metabolic stability. These properties position N-1-(1-benzofuran-2-yl)propan-2-yl-2-bromobenzene-1-sulfonamide as a viable candidate for further preclinical development.
In conclusion, the latest research on N-1-(1-benzofuran-2-yl)propan-2-yl-2-bromobenzene-1-sulfonamide (CAS: 2034380-85-1) underscores its potential as a multifunctional therapeutic agent. Ongoing studies are expected to further validate its efficacy and safety, paving the way for its eventual translation into clinical trials. Researchers and industry professionals are encouraged to monitor these developments closely, as they may have significant implications for drug discovery and development in the coming years.
2034380-85-1 (N-1-(1-benzofuran-2-yl)propan-2-yl-2-bromobenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)